molecular formula C10H16N2 B8701707 2,5,6-Trimethyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole

2,5,6-Trimethyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole

Cat. No.: B8701707
M. Wt: 164.25 g/mol
InChI Key: MJDPJRXWXFSCOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5,6-Trimethyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C10H16N2 and its molecular weight is 164.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16N2

Molecular Weight

164.25 g/mol

IUPAC Name

2,5,6-trimethyl-4,5,6,7-tetrahydro-1H-benzimidazole

InChI

InChI=1S/C10H16N2/c1-6-4-9-10(5-7(6)2)12-8(3)11-9/h6-7H,4-5H2,1-3H3,(H,11,12)

InChI Key

MJDPJRXWXFSCOH-UHFFFAOYSA-N

Canonical SMILES

CC1CC2=C(CC1C)N=C(N2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.0 g (62.41 mmol) 2,5,6-Trimethylbenzimidazole are dissolved in 60 ml glacial acid. 2.0 g (1.89 mmol) palladium (10% on carbon) are added under argon and the reaction mixture is treated with hydrogen at a temperature of 150° C. and 80 bar pressure for 48 h. The solution is filtrated over celite and washed with glacial acid. The solvent is evaporated under vacuum, 10 ml water and sodium hydroxid solution are added the solution to a pH of 9-10. The precipitate is filtrated and washed with water. The precipitate is dissolved in ethyl acetate/dichlor-methane and extracted with saturated sodium chloride solution. The organic phase is dried over sodium sulfate, filtrated and concentrated under vacuum. Diethylether is added, the crystalls are filtrated and dried.
Quantity
10 g
Type
reactant
Reaction Step One
[Compound]
Name
glacial acid
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
2 g
Type
catalyst
Reaction Step Three

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